8-Benzyl-8-azabicyclo[3.2.1]octan-3-amine

• IUPAC Name: 8-benzyl-8-azabicyclo[3.2.1]octan-3-amine
• InChI: InChI=1S/C14H20N2/c15-12-8-13-6-7-14(9-12)16(13)10-11-4-2-1-3-5-11/h1-5,12-14H,6-10,15H2
• InChI Key: TZWXPIKAEAYGPF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2CC3=CC=CC=C3)N
• Molecular Formula: C14H20N2
• DSSTOX Substance ID: DTXSID801262720
• Molecular Weight: 216.32 g/mol
• CAS RN: 96901-92-7, 76272-36-1

Description

8-Benzyl-8-azabicyclo[3.2.1]octan-3-amine, also known as 8-BAO, is a bicyclic compound that has been studied for its potential in various scientific applications. This compound has a unique structure that allows it to interact with specific receptors in the brain and other parts of the body, making it an interesting subject for research. In

Scientific Research Applications

Synthesis and Structure-Activity Relationships

A study by Thomson et al. (2006) explored the synthesis of 8-azabicyclo[3.2.1]octane amine hNK1 antagonists, revealing key structure-activity relationships of benzylamine and 6-exo substituents. This work highlighted how acidic substituents at C6 produce compounds with high affinity for hNK1 and selectivity over the hERG channel (Thomson et al., 2006).

Palladium-Catalyzed Hydroamination

Sakai et al. (2006) conducted a study on the hydroamination of cycloheptatriene with primary aromatic amines, benzylic amines, and beta-phenethylamines, producing tropene frameworks. This process, using a palladium catalyst, has implications in pharmaceutical development (Sakai, Ridder, & Hartwig, 2006).

Intramolecular Hydrogen Abstraction in Carbohydrates

Research by Francisco et al. (2003) focused on the synthesis of chiral 7-oxa-2-azabicyclo[2.2.1]heptane and 8-oxa-6-azabicyclo[3.2.1]octane ring systems. Their method, involving intramolecular N-glycosidation, is significant for the synthesis of these bicyclic arrays and for selective oxidation in carbohydrate skeletons (Francisco, Herrera, & Suárez, 2003).

Novel Azabicyclic Amines and α7 Nicotinic Acetylcholine Receptor Activity

Walker et al. (2008) designed and synthesized new azabicyclic amines as isosteres of 3-aminoquinuclidine. Their aryl amides showed significant α7 nicotinic acetylcholine receptor activity, indicating potential applications in treating cognitive deficits in schizophrenia (Walker, Acker, Jacobsen, & Wishka, 2008).

Unsymmetrical Ureas Based on 8-Azabicyclo[3.2.1]octane Scaffold

A study by Agarkov and Gilbertson (2008) reported on the preparation of a library of unsymmetrical ureas based on the 8-azabicyclo[3.2.1]octane scaffold. This research is important for understanding the synthesis of diverse ureas with potential pharmacological applications (Agarkov & Gilbertson, 2008).

Conformational Study of Esters Derived from 8-α-Hydroxy-3-phenethyl-3-azabicyclo[3.2.1]octane

Diez et al. (1991) synthesized and studied 8-β-alcoxycarbonyl-8-α-hydroxy-3-phenethyl-3-azabicyclo[3.2.1]octane derivatives. Their work provided insights into the preferred chair-envelope conformation of these compounds, important for understanding stereochemistry and molecular interactions (Diez et al., 1991).

Safety and Hazards

• Safety Information : Handle with care and follow proper safety protocols.

Mechanism of Action

Target of Action

The primary target of 8-Benzyl-8-azabicyclo[32It’s known that the 8-azabicyclo[321]octane scaffold is the central core of the family of tropane alkaloids , which display a wide array of interesting biological activities .

Biochemical Pathways

The affected biochemical pathways of 8-Benzyl-8-azabicyclo[32Given its structural similarity to tropane alkaloids , it may influence similar biochemical pathways.

Biochemical Analysis

Biochemical Properties

8-Benzyl-8-azabicyclo[3.2.1]octan-3-amine plays a crucial role in biochemical reactions, particularly in the modulation of enzyme activities. It interacts with enzymes such as acetylcholinesterase and monoamine oxidase, influencing their activity through competitive inhibition. This interaction is significant as it affects neurotransmitter levels in the nervous system, thereby impacting neurological functions . Additionally, this compound binds to dopamine receptors, altering dopamine signaling pathways .

Cellular Effects

The effects of this compound on various cell types are profound. In neuronal cells, it modulates neurotransmitter release and uptake, thereby influencing synaptic transmission and plasticity . This compound also affects gene expression by altering the transcriptional activity of genes involved in neurotransmitter synthesis and degradation . Furthermore, it impacts cellular metabolism by modulating the activity of key metabolic enzymes, leading to changes in energy production and utilization .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of enzymes, inhibiting their catalytic activity . This binding is often reversible and competitive, meaning that the compound competes with the natural substrate for the enzyme’s active site . Additionally, this compound can modulate gene expression by interacting with transcription factors and altering their binding to DNA .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under standard storage conditions but can degrade when exposed to light and high temperatures . Over time, its inhibitory effects on enzymes may diminish due to degradation, leading to a decrease in its biological activity . Long-term studies have shown that continuous exposure to this compound can lead to adaptive changes in cellular function, such as upregulation of compensatory pathways .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it can enhance cognitive functions and improve memory retention by modulating neurotransmitter levels . At high doses, it may cause toxic effects such as neurotoxicity and hepatotoxicity . Threshold effects have been observed, where a certain dosage is required to elicit a significant biological response .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized primarily in the liver by cytochrome P450 enzymes, leading to the formation of various metabolites . These metabolites can further interact with other enzymes and affect metabolic flux . The compound also influences the levels of key metabolites involved in neurotransmitter synthesis and degradation .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . It can cross the blood-brain barrier, allowing it to exert its effects on the central nervous system . The compound tends to accumulate in tissues with high metabolic activity, such as the liver and brain .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity. It is primarily localized in the cytoplasm but can also be found in the nucleus, where it interacts with transcription factors . Post-translational modifications, such as phosphorylation, can influence its localization and activity by directing it to specific cellular compartments .